Cas no 15475-14-6 (N-Propionyl-D-glucosamine)

• Product Name: N-Propionyl-D-glucosamine
• CAS No: 15475-14-6
• Molecular Formula: C₉H₁₇NO₆
• Molecular Weight: 235.23400
• CID: 121007
• PubChem ID: 44630437

N-Propionyl-D-glucosamine Properties

Names and Identifiers

• Glucopyranose,2-deoxy-2-propionamido-, D- (8CI)
• N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]propanamide
• N-PROPIONYL-D-GLUCOSAMINE
• N-Propionyl-D-glucosaMine hydrochloride
• 2-Propionylamino-2-deoxy-D-glucopyranose
• N-[(3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]propanamide
• N-Propanoyl-D-glucosamine
• N-Propanoylglucosamine
• N-propionyl glucosamine
• N-propyl-D-glucosamine
• AKOS000369741
• SCHEMBL15334407
• MFCD00059803
• AS-40587
• N-((3R,4R,5S,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)propionamide
• RTEOJYOKWPEKKN-JOHDSVJWSA-N
• AKOS027327732
• 15475-14-6
• W-201396
• DB-266553

• InChIKey： RTEOJYOKWPEKKN-JOHDSVJWSA-N
• Inchi： InChI=1S/C9H17NO6/c1-2-5(12)10-6-8(14)7(13)4(3-11)16-9(6)15/h4,6-9,11,13-15H,2-3H2,1H3,(H,10,12)/t4-,6-,7-,8-,9?/m1/s1
• SMILES： CCC(N[C@H]1C(O)O[C@H](CO)[C@@H](O)[C@@H]1O)=O

Computed Properties

• Exact Mass: 235.10600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 235.10558726g/mol
• Heavy Atom Count: 16
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• LogP: -2.29660
• PSA: 119.25000
• Color/Form: Not determined
• Solubility: Not determined